Cas no 63477-41-8 (Phenol, 2-ethoxy-5-(1E)-1-propenyl-)

• Product Name: Phenol, 2-ethoxy-5-(1E)-1-propenyl-
• CAS No: 63477-41-8
• MF: C₁₁H₁₄O₂
• MW: 178.227663516998
• CID: 1652732
• PubChem ID: 5354280
• Update Time: 2025-04-21

Phenol, 2-ethoxy-5-(1E)-1-propenyl- Chemical and Physical Properties

Names and Identifiers

• Phenol, 2-ethoxy-5-(1E)-1-propenyl-
• 5-propenylguaethol
• 1-Ethoxy-2-hydroxy-4-propenylbenzene
• m-Anol
• Propenyl guaethol, >=99%, FCC, FG
• Propenyl guaethol
• NCGC00256742-01
• UNII-JP95W81L3F
• Propenylguaethol [FHFI]
• 2-ethoxy-5-[(E)-prop-1-enyl]-phenol
• 1-Ethoxy-2-hydroxy-4-(1-propenyl)benzene
• Tox21_303945
• 2-Ethoxy-5-(1-propenyl)phenol, 9CI
• BBL018765
• JP95W81L3F
• (E)-2-Ethoxy-5-(prop-1-en-1-yl)phenol
• 94-86-0
• Propenyl guaethol [II]
• 1-Ethoxy-2-hydroxy-4-propenybenzene
• E0804
• DTXCID1027716
• DTXCID4032401
• NSC5194
• Vanitrope
• NSC-5194
• 6-Ethoxy-m-anol
• PHENOL, 2-ETHOXY-5-(1-PROPENYL)-
• Isosafroeugenole
• Propenylguaetol
• FEMA 2922
• 2-ethoxy-5-[(E)-prop-1-enyl]phenol
• 2-ethoxy-5-(prop-1-en-1-yl)phenol
• VANIBON
• Hydroxymethyl anethole
• CHEBI:173836
• 63477-41-8
• Phenol, 2-ethoxy-5-propenyl-
• (E)-2-ethoxy-5-(prop-1-enyl)phenol
• trans-2-Ethoxy-5-(1-propenyl)phenol, 97%
• 2-Ethoxy-5-[(1E)-1-propenyl]phenol
• 2-ethoxy-5-[(1E)-prop-1-en-1-yl]phenol
• Propenylguaethole
• DTXSID7047726
• 6-ethoxy-
• NCGC00357273-01
• MFCD00009283
• 2-Ethoxy-5-propenylphenol
• AKOS015838841
• D77808
• WLN: 2U1R CQ DO2
• trans-2-Ethoxy-5-(1-propenyl)phenol
• CCG-357198
• STL195347
• CS-W017326
• CAS-94-86-0
• Propenylguaethol [FCC]
• A845117
• W-100180
• DTXSID2047727
• 2-Ethoxy-5-(1-propenyl)phenol
• FEMA No. 2922
• CAS-63477-41-8
• Propenylguaethol
• Tox21_302539
• AS-9932
• InChI=1/C11H14O2/c1-3-5-9-6-7-11(13-4-2)10(12)8-9/h3,5-8,12H,4H2,1-2H3/b5-3
• Isosafroeugenol
• NSC 5194
• 2-Ethoxy-5-prop-1-enylphenol
• 2-Ethoxy-5-propenyl-phenol
• Hydroxy methyl anethol

• MDL： MFCD00009283
• Inchi： 1S/C11H14O2/c1-3-5-9-6-7-11(13-4-2)10(12)8-9/h3,5-8,12H,4H2,1-2H3/b5-3+
• InChI Key： RADIRXJQODWKGQ-HWKANZROSA-N
• SMILES： O(CC)C1C=CC(/C=C/C)=CC=1O

Computed Properties

• Exact Mass: 178.09942
• Monoisotopic Mass: 178.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• PSA: 29.46

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers